2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H16ClN5O2S/c1-25-14-9-5-4-8-13(14)20-15(24)10-26-17-22-21-16(23(17)19)11-6-2-3-7-12(11)18/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: QOVSSGIPLVHLOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3Cl
• Molecular Formula: C17H16ClN5O2S
• Molecular Weight: 389.9 g/mol

Description

2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H16ClN5O2S and its molecular weight is 389.86. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Herbicide Development and Safener Potential : Compounds with similar structures have been synthesized for studies on their metabolism and mode of action, particularly in the context of herbicides and herbicide safeners. For example, the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners has been studied to understand their interaction with plant biology and enhance their efficacy while minimizing environmental impact (Latli & Casida, 1995).

• Antimicrobial Agents : Derivatives of similar structural frameworks have been investigated for their antimicrobial properties. Synthesis efforts have led to the development of compounds with moderate activity against pathogenic bacteria and fungi, highlighting the potential of such molecules in addressing resistance issues (Sah et al., 2014).

• Lipase and α-Glucosidase Inhibition : Research into the biochemical activity of related compounds has identified potential applications in the treatment of conditions like obesity and diabetes through the inhibition of lipase and α-glucosidase enzymes. This suggests a therapeutic application in managing metabolic disorders (Bekircan et al., 2015).

• Antitumor Activities : The antitumor potential of benzothiazole derivatives, including the evaluation of their efficacy against human tumor cell lines, underscores the relevance of such compounds in cancer research. Structural analogs have demonstrated considerable activity, offering a foundation for the development of new therapeutic agents (Yurttaş et al., 2015).

• Environmental Impact Assessment : The metabolism and degradation of chloroacetamide herbicides, closely related to the compound , have been studied in both human and rat liver microsomes. This research is crucial for understanding the environmental and health-related impacts of such chemicals (Coleman et al., 2000).